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Compound of Interest

Compound Name: 1-Phenyl-2-aminopentane

CAS No.: 63951-01-9

Cat. No.: B1266775

Get Quote

Executive Summary & Compound Profile
1-Phenyl-2-aminopentane (also known as

-propylphenethylamine or 1-phenylpentan-2-amine) is a synthetic stimulant of the
phenethylamine class. Structurally, it is a homolog of Amphetamine (

-methylphenethylamine), distinguished by the extension of the

-alkyl substituent from a methyl to a propyl group.

This structural modification significantly alters the compound's pharmacodynamics. While it

retains activity as a monoamine releaser and reuptake inhibitor, the increased steric bulk of the

propyl chain generally reduces potency at the Dopamine Transporter (DAT) and

Norepinephrine Transporter (NET) compared to Amphetamine.

This guide provides a rigorous statistical framework for quantifying these differences. It moves

beyond simple IC50 reporting to define the Potency Ratio, Hill Slope parallelism, and

Selectivity Indices required to publish authoritative bioactivity data.
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Feature 1-Phenyl-2-aminopentane
Amphetamine
(Benchmark)

IUPAC Name 1-phenylpentan-2-amine 1-phenylpropan-2-amine

-Substituent

Propyl (

)

Methyl (

)

Primary Target NET > DAT >> SERT
DAT

NET >> SERT

Mechanism Substrate-based Releaser Substrate-based Releaser

Expected Potency
Moderate (

nM)

High (

nM)

Experimental Design: Uptake Inhibition Assay
To generate statistically robust data, a Fluorescence-Based Neurotransmitter Transporter

Uptake Assay is recommended over radioligand binding for high-throughput comparative

analysis. This protocol ensures self-validating results through internal controls.

Protocol: Kinetic Uptake Inhibition
Cell Lines: HEK-293 cells stably expressing human DAT, NET, or SERT.

Substrate: A fluorescent neurotransmitter mimic (e.g., ASP+ or Molecular Devices

Neurotransmitter Uptake Dye).

Controls:

Min Signal (0% Uptake): Cells + 10

M Cocaine (fully blocks transporter).

Max Signal (100% Uptake): Cells + Vehicle (DMSO < 0.1%).

Workflow Visualization
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The following diagram outlines the critical path from cell plating to statistical validation.
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Caption: Step-by-step workflow for generating valid uptake inhibition data, culminating in non-

linear regression analysis.

Statistical Methodology
Publishable bioactivity data requires more than a single experiment. You must demonstrate

reproducibility and statistical distinctness from the benchmark.

Step 1: Data Normalization & Z-Factor
Before curve fitting, validate the assay quality using the Z-factor (

). A

is required for the data to be considered reliable.

: Mean and SD of Vehicle control (Max Uptake).

: Mean and SD of Cocaine control (Blocked Uptake).

Step 2: Non-Linear Regression (4PL)
Fit the normalized data to a 4-Parameter Logistic (4PL) equation to derive the

.

Constraint: Constrain Bottom to 0 and Top to 100 only if your controls are perfectly validated;

otherwise, allow them to float to detect partial agonism or toxicity.

Hill Slope: A slope significantly deviating from -1.0 suggests non-competitive inhibition or

cooperativity.
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Step 3: Comparative Statistics (The "Extra Sum-of-
Squares" F-Test)
To objectively prove that 1-Phenyl-2-aminopentane is distinct from Amphetamine, perform an

Extra Sum-of-Squares F-Test.

Null Hypothesis (

): One curve fits both datasets (i.e.,

and Slope are identical).

Alternative Hypothesis (

): Separate curves are required.

Result: If

, the difference in potency is statistically significant.

Mechanistic Analysis & Signaling
Understanding the statistical data requires mapping the mechanism. 1-Phenyl-2-
aminopentane acts as a substrate, reversing the transporter flux.
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Caption: Mechanism of Action: The compound acts as a substrate, inducing non-exocytotic

release of dopamine via transporter reversal.

Comparative Data Summary (Template)
When publishing, summarize your findings in a table comparing the Test Article against the

Benchmark.

Parameter
Amphetamine
(Control)

1-Phenyl-2-
aminopentane

Statistical
Significance

hDAT
nM nM (F-Test)

hNET
nM nM (F-Test)

DAT/NET Ratio 1.5 (Balanced) 1.9 (NET Selective) N/A

Hill Slope ns

Note: The values above are representative estimates based on Structure-Activity Relationship

(SAR) trends for

-propyl analogs [1, 2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Phenyl-2-aminopentane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266775/docs#statistical-analysis-comparative-
bioactivity-guide-1-phenyl-2-aminopentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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